Cas no 52817-12-6 (6-Bromo-3-Formylchromone)

• Product Name: 6-Bromo-3-Formylchromone
• CAS No: 52817-12-6
• MF: C₁₀H₅BrO₃
• MW: 253.048902273178
• MDL: MFCD00191849
• CID: 377360
• PubChem ID: 614309
• Update Time: 2025-10-29

6-Bromo-3-Formylchromone Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4-oxo-4H-chromene-3-carbaldehyde
• 6-Bromo-3-formylchromone
• 4H-1-Benzopyran-3-carboxaldehyde,6-bromo-4-oxo-
• 6-bromo-4-oxochromene-3-carbaldehyde
• 6-Bromo-4-oxo-4H-1-benzopyran-3-carboxaldehyde
• 6-Bromochromone-3-carboxaldehyde
• PCEZXSJBHMOQFT-UHFFFAOYSA-N
• 4H-1-Benzopyran-3-carboxaldehyde, 6-bromo-4-oxo-
• 6-bromo-4-oxo-chromene-3-carbaldehyde
• 6-Bromochromone-3-carbaldehyde
• C10H5BrO3
• A829265
• FT-0640110
• EN300-11886
• CS-0128869
• DTXSID00346713
• SCHEMBL177572
• 6-Bromo-3-formylchromone, 99%
• Z56854500
• BP-12361
• BDBM50131077
• AS-48290
• AC-25539
• MFCD00191849
• BB 0261437
• CHEMBL85756
• AKOS000275968
• 52817-12-6
• B2183
• 6-Bromo-4-oxo-4H-chromene-3-carbaldehyde #
• F30193
• DB-052190
• 6-Bromo-3-Formylchromone

• MDL： MFCD00191849
• Inchi： 1S/C10H5BrO3/c11-7-1-2-9-8(3-7)10(13)6(4-12)5-14-9/h1-5H
• InChI Key： PCEZXSJBHMOQFT-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C(C=O)=CO2)=O

Computed Properties

• Exact Mass: 251.94200
• Monoisotopic Mass: 251.942207
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 43.4

Experimental Properties

• Color/Form: Not determined
• Density: 1.8±0.1 g/cm3
• Melting Point: 190.0 to 193.0 deg-C
• Boiling Point: 365.7±42.0 °C at 760 mmHg
• Flash Point: 175.0±27.9 °C
• Refractive Index: 1.713
• PSA: 47.28000
• LogP: 2.36800
• Solubility: Not determined
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

6-Bromo-3-Formylchromone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26-S36
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 6-Bromo-3-Formylchromone

6-Bromo-3-Formylchromone: A Comprehensive Overview

6-Bromo-3-formylchromone, also known by its CAS registry number 52817-12-6, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This chromone derivative has been extensively studied for its unique properties and potential applications in drug development, as well as in the synthesis of advanced materials. In this article, we delve into the structural characteristics, synthesis methods, biological activities, and recent research advancements related to 6-bromo-3-formylchromone.

The molecular structure of 6-bromo-3-formylchromone consists of a chromone skeleton with a bromine atom at the 6-position and a formyl group at the 3-position. This arrangement imparts the compound with distinct electronic and steric properties, making it a valuable building block in organic synthesis. The chromone system itself is a fused bicyclic structure comprising a benzene ring and a gamma-pyrone ring, which contributes to its aromaticity and reactivity.

Recent studies have highlighted the potential of 6-bromo-3-formylchromone as a precursor for the synthesis of various bioactive compounds. For instance, researchers have explored its use in the development of anti-inflammatory agents by modifying the substituents on the chromone framework. The bromine atom at position 6 serves as an excellent leaving group, facilitating substitution reactions that can introduce diverse functional groups to tailor the compound's biological activity.

In addition to its role in drug design, 6-bromo-3-formylchromone has shown promise in materials science applications. Its ability to form stable coordination complexes with transition metals has led to investigations into its use in catalysis and sensor technology. Recent findings demonstrate that when incorporated into metal-organic frameworks (MOFs), this compound can enhance catalytic efficiency in reactions such as CO2 capture and hydrogenation.

The synthesis of 6-bromo-3-formylchromone typically involves multi-step processes that combine aromatic substitution and cyclization reactions. One common approach is the condensation of substituted benzaldehyde derivatives with ketones or aldehydes under acidic or basic conditions. The choice of reagents and reaction conditions plays a critical role in achieving high yields and purity of the final product.

Biological evaluations of 6-bromo-3-formylchromone have revealed interesting pharmacological properties. Preclinical studies indicate that this compound exhibits moderate anti-proliferative activity against certain cancer cell lines, suggesting its potential as an anti-cancer agent. Furthermore, it has demonstrated antioxidant properties, which could be exploited in the development of nutraceuticals or cosmeceuticals.

The latest research on CAS No. 52817-12-6 has focused on understanding its interaction with biological systems at the molecular level. Using advanced computational techniques such as molecular docking and dynamics simulations, scientists have gained insights into how this compound binds to target proteins involved in key cellular pathways. These studies are paving the way for rational drug design strategies targeting specific diseases.

In conclusion, 6-bromo-3-formylchromone, with its unique chemical structure and versatile reactivity, continues to be a focal point for scientific exploration across multiple disciplines. Its potential applications span from drug discovery to materials innovation, underscoring its importance in contemporary research efforts.